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Compound of Interest

Compound Name: VT-1598 tosylate

Cat. No.: B15576155 Get Quote

Mechanism of Action
VT-1598 tosylate selectively inhibits fungal CYP51, a crucial enzyme in the ergosterol

biosynthesis pathway.[3] Ergosterol is an essential component of the fungal cell membrane,

responsible for maintaining its integrity and fluidity.[4][5] By inhibiting CYP51, VT-1598 disrupts

ergosterol production, leading to the accumulation of toxic sterol intermediates and ultimately

compromising the fungal cell membrane's structure and function, resulting in cell death.[6][7]

The tetrazole moiety in VT-1598 is designed to provide greater specificity for fungal CYP51

over human cytochrome P450 enzymes, which is anticipated to reduce the potential for drug-

drug interactions commonly associated with triazole antifungals.[1][8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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